Cas no 14378-03-1 (2-Propenenitrile, 3-(3-chlorophenyl)-, (E)-)

• Product Name: 2-Propenenitrile, 3-(3-chlorophenyl)-, (E)-
• CAS No: 14378-03-1
• MF: C₉H₆ClN
• MW: 163.603641033173
• MDL: MFCD16083019
• CID: 1313980
• PubChem ID: 5388546
• Update Time: 2025-07-17

2-Propenenitrile, 3-(3-chlorophenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(3-chlorophenyl)-, (E)-
• 3-(3-chlorophenyl)prop-2-enenitrile
• (E)-3-(3-Chlorophenyl)acrylonitrile
• 14378-03-1
• b-chlorocinnamonitrile
• 3-(3-Chlorophenyl)acrylonitrile
• (2E)-3-(3-CHLOROPHENYL)PROP-2-ENENITRILE
• HMADLTFIHASVIY-DUXPYHPUSA-N
• NSC636926
• trans m-Chlorocinnamonitrile
• SCHEMBL6222767
• (E)-3-(3-chlorophenyl)prop-2-enenitrile
• NSC-636926

• MDL： MFCD16083019
• Inchi： 1S/C9H6ClN/c10-9-5-1-3-8(7-9)4-2-6-11/h1-5,7H/b4-2+
• InChI Key： HMADLTFIHASVIY-DUXPYHPUSA-N
• SMILES： ClC1=CC=CC(/C=C/C#N)=C1

Computed Properties

• Exact Mass: 163.01898
• Monoisotopic Mass: 163.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Propenenitrile, 3-(3-chlorophenyl)-, (E)-

Comprehensive Overview of 2-Propenenitrile, 3-(3-chlorophenyl)-, (E)- (CAS No. 14378-03-1)

2-Propenenitrile, 3-(3-chlorophenyl)-, (E)-, with the CAS number 14378-03-1, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, often referred to by its systematic name, belongs to the class of acrylonitrile derivatives, which are widely utilized in the production of polymers, coatings, and specialty chemicals. Its unique structure, featuring a chlorophenyl group and an (E)-configuration, makes it a valuable intermediate in various industrial applications.

One of the most frequently searched questions about 2-Propenenitrile, 3-(3-chlorophenyl)-, (E)- revolves around its synthesis and reactivity. Researchers and chemists often inquire about the optimal conditions for its preparation, which typically involves the condensation of 3-chlorobenzaldehyde with cyanoacetic acid followed by dehydration. The compound's E-configuration is particularly noteworthy, as it influences its physical properties, such as melting point and solubility, as well as its chemical behavior in subsequent reactions.

In recent years, the demand for high-performance polymers and advanced materials has surged, driven by industries such as electronics, automotive, and aerospace. This has led to increased interest in 2-Propenenitrile, 3-(3-chlorophenyl)-, (E)- as a potential building block for functionalized polymers. Its incorporation into polymer chains can enhance thermal stability, mechanical strength, and resistance to environmental degradation, making it a topic of ongoing research.

Another area of interest is the compound's role in pharmaceutical intermediates. While not directly used in drug formulations, its derivatives have been explored for their potential bioactivity. For instance, the chlorophenyl moiety is a common feature in many agrochemicals and pharmaceuticals, prompting investigations into its utility in medicinal chemistry. However, it is crucial to note that this compound itself is not classified as a drug or bioactive agent.

Environmental and safety considerations are also hot topics among users searching for CAS No. 14378-03-1. Proper handling, storage, and disposal of this compound are essential to minimize any potential risks. While it is not classified as a hazardous material under standard regulations, adherence to good laboratory practices (GLP) is recommended to ensure safe usage in research and industrial settings.

The versatility of 2-Propenenitrile, 3-(3-chlorophenyl)-, (E)- extends to its applications in organic electronics. With the growing emphasis on sustainable technologies, researchers are exploring its use in the development of organic semiconductors and light-emitting diodes (OLEDs). Its conjugated system and electron-withdrawing nitrile group make it a candidate for modifying the electronic properties of these materials.

In summary, 2-Propenenitrile, 3-(3-chlorophenyl)-, (E)- (CAS No. 14378-03-1) is a multifaceted compound with significant potential in polymer science, material engineering, and specialty chemicals. Its unique structural features and reactivity profile continue to inspire innovation across various scientific disciplines. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation materials and technologies.